2-(4-Fluorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-(4-fluorophenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H19FN4O2/c1-15-4-2-3-5-18(15)21(28)26-10-12-27(13-11-26)22-19(14-24)25-20(29-22)16-6-8-17(23)9-7-16/h2-9H,10-13H2,1H3
• InChI Key: YEBSDCBSYGIPBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=C(C=C4)F)C#N
• Molecular Formula: C22H19FN4O2
• Molecular Weight: 390.4 g/mol

Description

2-(4-Fluorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as FPOP and is known for its ability to selectively modify proteins in a controlled manner.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has focused on synthesizing derivatives with potential antimicrobial properties. For instance, novel 1,2,4-Triazole derivatives have been synthesized, showing moderate to good antimicrobial activities against various microorganisms. These compounds are synthesized through reactions involving ester ethoxycarbonylhydrazones with primary amines, leading to derivatives with potential antimicrobial applications (Bektaş et al., 2007).

Characterization and Biological Evaluation

The characterization and biological evaluation of compounds derived from or related to "2-(4-Fluorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile" have been undertaken. For example, the synthesis, characterization, and biological evaluation of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate have been reported, which includes investigations into antibacterial and anthelmintic activities. This process involves condensation reactions and characterizations via spectroscopic evidences (Sanjeevarayappa et al., 2015).

Antiviral and Antimicrobial Evaluation

Another area of application involves the synthesis and evaluation of derivatives for their antiviral and antimicrobial activities. For instance, new urea and thiourea derivatives of piperazine doped with Febuxostat have been synthesized, showing promising antiviral and potent antimicrobial activities. This involves the addition of active functionalized arylisocyanates with compounds synthesized from febuxostat and piperazine (Reddy et al., 2013).

Potential PET Cancer Imaging Agents

Fluorinated 2-arylbenzothiazoles derivatives, which include structural motifs similar to "this compound," have been explored as potential antitumor drugs with applications in positron emission tomography (PET) imaging for cancer. These compounds exhibit selective inhibitory activity against various cancer cell lines, highlighting their potential as novel probes for PET imaging (Wang et al., 2006).